Cas no 74010-26-7 (Tetra-tert-butyldisiloxane-1,3-diol)

Tetra-tert-butyldisiloxane-1,3-diol structure

74010-26-7 structure

Product Name:Tetra-tert-butyldisiloxane-1,3-diol

CAS No:74010-26-7

MF:C₁₆H₃₈O₃Si₂

MW:334.642127513886

CID:2800724

PubChem ID:12569534

Update Time:2025-04-21

Tetra-tert-butyldisiloxane-1,3-diol Chemical and Physical Properties

Names and Identifiers

- Tetra-tert-butyldisiloxane-1,3-diol
- 74010-26-7
- DTXSID00502892
- Inchi： 1S/C16H38O3Si2/c1-13(2,3)20(17,14(4,5)6)19-21(18,15(7,8)9)16(10,11)12/h17-18H,1-12H3
- InChI Key： VJQDPAQVJXFUOR-UHFFFAOYSA-N
- SMILES： [Si](C(C)(C)C)(C(C)(C)C)(O)O[Si](C(C)(C)C)(C(C)(C)C)O

Computed Properties

Exact Mass: 334.23594814Da
Monoisotopic Mass: 334.23594814Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 6
Complexity: 301
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.7Å²

Tetra-tert-butyldisiloxane-1,3-diol Production Method

Production Method 1

421-83-0

96284-27-4

74010-26-7

117559-35-0

85272-31-7

78393-18-7

Reaction Conditions

1.1 Solvents: tert-Butyl methyl ether ; -78 °C; -78 °C → rt

Reference

Synthesis and crystal structures of tBu-substituted disiloxanes tBu2SiX-O-SiYtBu2 (X = Y = OH, Br; X = OH, Y = H) and of the adducts tBu3SiOH.(HO3SCF3)0.5.H2O and tBu3SiOLi.(LiO3SCF3)2.(H2O)2

Lerner, H.-W.; Scholz, S.; Wiberg, N.; Polborn, K.; Bolte, M.; et al, Zeitschrift fuer Anorganische und Allgemeine Chemie, 2005, 631(10), 1863-1870

Tetra-tert-butyldisiloxane-1,3-diol Raw materials

Tetra-tert-butyldisiloxane-1,3-diol Preparation Products

Tetra-tert-butyldisiloxane-1,3-diol Related Literature

1. Excited-state proton-coupled electron transfer within ion pairs†

Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
2. Distinction of trans–cis photoisomers with comparable optical properties in multiple-state photochromic systems – examining a molecule with three azobenzenes via in situ irradiation NMR spectroscopy†

Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
3. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
4. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
5. Distribution and patterns of use of food additives in foods and beverages available in Brazilian supermarkets†

Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708

74010-26-7 (Tetra-tert-butyldisiloxane-1,3-diol) Related Products

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